Cas no 34172-98-0 (2-(5-methoxybenzodisoxazol-3-yl)acetic acid)

2-(5-Methoxybenzodisoxazol-3-yl)acetic acid is a specialized organic compound featuring a benzodisoxazole core substituted with a methoxy group at the 5-position and an acetic acid moiety at the 3-position. This structure imparts unique reactivity and functional versatility, making it valuable in pharmaceutical and agrochemical synthesis. The methoxy group enhances electron density, influencing the compound's binding affinity and stability, while the acetic acid side chain allows for further derivatization. Its well-defined heterocyclic framework is advantageous for designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound’s purity and consistent performance make it a reliable intermediate for research and industrial applications.

2-(5-methoxybenzodisoxazol-3-yl)acetic acid structure

34172-98-0 structure

Product Name:2-(5-methoxybenzodisoxazol-3-yl)acetic acid

CAS No:34172-98-0

MF:C₁₀H₉NO₄

MW:207.182762861252

MDL:MFCD10008492

CID:2167536

PubChem ID:12208914

Update Time:2025-10-14

2-(5-methoxybenzodisoxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(5-Methoxybenzo[d]isoxazol-3-yl)acetic acid
- 2-(5-methoxybenzo[d]isoxazol-3-yl)aceticacid
- F1967-2393
- 34172-98-0
- JBA17298
- DB-107667
- CS-0242788
- 819-706-2
- EN300-255304
- SCHEMBL23115220
- 2-(5-methoxy-1,2-benzoxazol-3-yl)acetic acid
- Z1508929123
- AKOS016384040
- 2-(5-methoxybenzodisoxazol-3-yl)acetic acid
- MDL： MFCD10008492
- Inchi： 1S/C10H9NO4/c1-14-6-2-3-9-7(4-6)8(11-15-9)5-10(12)13/h2-4H,5H2,1H3,(H,12,13)
- InChI Key： RNSRRFHVEAJNEJ-UHFFFAOYSA-N
- SMILES： O1C2C=CC(=CC=2C(CC(=O)O)=N1)OC

Computed Properties

Exact Mass: 207.05315777Da
Monoisotopic Mass: 207.05315777Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 72.6Å²

2-(5-methoxybenzodisoxazol-3-yl)acetic acid Pricemore >>

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Chemenu	CM460634-1g	2-(5-methoxy-1,2-benzoxazol-3-yl)acetic acid	34172-98-0	95%+	1g	$***	2023-05-30
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